3-(2-Hydroxy-3-methoxyphenyl)-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-c]pyrrole-1-carboxylic acid

• IUPAC Name: 1-(2-hydroxy-3-methoxyphenyl)-4,6-dioxo-5-phenyl-2,3,3a,6a-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-3-carboxylic acid
• InChI: InChI=1S/C20H18N2O6/c1-28-12-9-5-8-11(17(12)23)15-13-14(16(21-15)20(26)27)19(25)22(18(13)24)10-6-3-2-4-7-10/h2-9,13-16,21,23H,1H3,(H,26,27)
• InChI Key: NJBLPZVTGWRPTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C2C3C(C(N2)C(=O)O)C(=O)N(C3=O)C4=CC=CC=C4
• Molecular Formula: C20H18N2O6
• Molecular Weight: 382.4 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a pyrrole ring, a carboxylic acid group, and a phenyl group. Pyrrole is a five-membered aromatic heterocycle, like furan and thiophene, but with a nitrogen atom replacing one of the carbon atoms. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For instance, the carboxylic acid could undergo reactions such as esterification or amide formation. The pyrrole ring might participate in electrophilic aromatic substitution reactions.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many pyrrole-containing compounds are biologically active and have diverse therapeutic applications.

Future Directions

Future research could explore the synthesis, characterization, and potential applications of this compound. Given the biological activity of many pyrrole-containing compounds, it could be interesting to investigate whether this compound has any therapeutic potential.